Cas no 103344-71-4 (2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)-)

2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)- structure
103344-71-4 structure
Product Name:2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)-
CAS No:103344-71-4
MF:C10H7ClO4
MW:226.61318230629
CID:1136728
PubChem ID:5333427
Update Time:2025-04-20

2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)-
    • SR-01000208083-1
    • (Z)-4-(4-chlorophenyl)-2-hydroxy-4-oxobut-2-enoic acid
    • SCHEMBL3678941
    • SCHEMBL7378257
    • SR-01000208083
    • (2Z)-4-(4-chlorophenyl)-2-hydroxy-4-oxobut-2-enoic acid
    • 103344-71-4
    • HMS1581E02
    • AKOS000112200
    • STK729279
    • SCHEMBL3678944
    • 2-Hydroxy-4-oxo-4-(4-chlorophenyl)-2-butenoic acid
    • SCHEMBL8089458
    • Inchi: 1S/C10H7ClO4/c11-7-3-1-6(2-4-7)8(12)5-9(13)10(14)15/h1-5,12H,(H,14,15)/b8-5-
    • InChI Key: LCESOLCZKJZTDB-YVMONPNESA-N
    • SMILES: ClC1C=CC(=CC=1)/C(=C/C(C(=O)O)=O)/O

Computed Properties

  • Exact Mass: 226.00331
  • Monoisotopic Mass: 226.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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